Phosphorus-31 atom

• Molecular Formula: H3P
• Molecular Weight: 33.998 g/mol
• IUPAC Name: phosphane
• InChI: InChI=1S/H3P/h1H3/i1+0
• InChI Key: XYFCBTPGUUZFHI-IGMARMGPSA-N
• Isomeric SMILES: [31PH3]
• SMILES: P

Description

Phosphorus-31 atom is the stable isotope of phosphorus with relative atomic mass 30.973762 and nuclear spin (1)/2.

Scientific Research Applications

1. Characterization of Phosphorus in Various Samples

Phosphorus-31 Nuclear Magnetic Resonance (31P-NMR) spectroscopy has significantly enhanced our understanding of organic phosphorus in soils and environmental samples. It is a pivotal technique for studying the phosphorus content in soil, water, and other environmental contexts. The method involves detailed experimental setups, including sample preparation and post-experimental processing, to investigate various aspects such as phosphorus transformations and studies in agricultural, forest, and natural ecosystems (Cade-Menun, 2005).

2. Phosphate Metabolism in Health and Disease

Phosphorus, with an atomic weight of 31, is crucial in the composition of plants and animals. The stable isotope 31P, along with its radioactive counterparts 33P and 32P, is used for studying phosphorus metabolism and kinetics. This isotope plays a key role in various organic molecules essential for cellular functions, such as ATP, DNA, RNA, and membrane structural integrity (Peacock, 2020).

3. Understanding Black Phosphorus and Phosphorene

31P-NMR has been instrumental in characterizing the spin interactions and Nuclear Magnetic Resonance properties of solid black phosphorus and its few-layer exfoliated form, phosphorene. This research enhances the fundamental knowledge of these materials and supports the use of NMR spectroscopy for future applications (Martini et al., 2019).

4. Role in Organic and Inorganic Chemistry

31P-NMR, due to advancements in nuclear magnetic application routine, is widely employed in both organic and inorganic chemistry. The article by Boulangé (2013) details the magnetic properties of 31P and discusses its spectroscopic properties in different environments, providing insights into molecular structural applications and recent biological applications of 31P-NMR (Boulangé, 2013).

5. Applications in Biomedical Research

31P Magnetic Resonance Spectroscopic Imaging (MRSI) is a major tool in biomedical research. It offers a non-invasive means of compound quantitative analysis, studying the metabolism of the living body, and displaying metabolic differences between normal and tumorous tissues at the molecular level (Wu Renhua, 2007).

6. Studying Phosphorus in Human Brain

Phosphorus-31 magnetic resonance spectroscopy (31P-MRS) is a non-invasive method that provides valuable information about metabolism and phosphoenergetic status in both physiological and pathological conditions of the human brain. Advances in MRI technology have made 31P-MRS more accessible, extending its use in various research fields (Andrade et al., 2014).